Cas no 1219845-06-3 (2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide)
2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
- F2340-0135
- 1219845-06-3
- 2-cyclopentylsulfanyl-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]acetamide
- 2-(cyclopentylthio)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
- AKOS024642016
- 2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide
-
- Inchi: 1S/C17H21N3O3S/c21-16(12-24-13-4-1-2-5-13)18-9-10-20-17(22)8-7-14(19-20)15-6-3-11-23-15/h3,6-8,11,13H,1-2,4-5,9-10,12H2,(H,18,21)
- InChI Key: UFNRHUKOZCVZHH-UHFFFAOYSA-N
- SMILES: S(CC(NCCN1C(C=CC(C2=CC=CO2)=N1)=O)=O)C1CCCC1
Computed Properties
- Exact Mass: 347.13036271g/mol
- Monoisotopic Mass: 347.13036271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 100Ų
2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2340-0135-2μmol |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-5μmol |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-10μmol |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-20μmol |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-1mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2340-0135-2mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-3mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-4mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2340-0135-5mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2340-0135-10mg |
2-(cyclopentylsulfanyl)-N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}acetamide |
1219845-06-3 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide
Introduction to 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide (CAS No. 1219845-06-3)
2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1219845-06-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.
The molecular structure of this compound is characterized by a cyclopentylsulfanyl group attached to an acetamide moiety, which is further linked to a dihydropyridazine ring system substituted with a furan moiety. This intricate arrangement of functional groups not only contributes to the compound's chemical diversity but also opens up numerous possibilities for its interaction with biological targets. The presence of the furan ring, in particular, is noteworthy as it is often associated with enhanced bioavailability and metabolic stability, which are critical factors in drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of dihydropyridazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The specific substitution pattern in 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide suggests that it may possess unique pharmacokinetic and pharmacodynamic properties that could make it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The cyclopentylsulfanyl group is known to enhance binding affinity and selectivity, while the furan moiety can improve solubility and membrane permeability. These features are particularly important in the design of drugs that need to cross biological membranes and reach their target sites effectively. Additionally, the dihydropyridazine core is structurally similar to several known bioactive molecules, which suggests that this compound may exhibit similar therapeutic effects.
The synthesis of 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in facilitating the synthesis of this compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are crucial for achieving biologically active molecules.
The biological activity of this compound has been the focus of numerous studies aimed at elucidating its mechanism of action. Preliminary findings suggest that it may interact with enzymes and receptors involved in various physiological processes. For instance, the dihydropyridazine ring system is known to be a potent inhibitor of certain enzymes that play a role in inflammation and pain signaling. The presence of the furan moiety may further enhance its ability to modulate these pathways by improving binding affinity and selectivity.
In addition to its potential therapeutic applications, 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide may also serve as a valuable tool for understanding drug-drug interactions. Its complex structure and unique functional groups make it an ideal candidate for studying how different molecular components contribute to overall biological activity. Such studies can provide insights into the design principles of effective drugs and help identify new targets for therapeutic intervention.
The development of novel pharmaceutical agents requires a multidisciplinary approach that integrates chemistry, biology, pharmacology, and computational modeling. The study of 2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-y
1219845-06-3 (2-(cyclopentylsulfanyl)-N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)